Cas no 2092095-83-3 (2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one)

• Product Name: 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one
• CAS No: 2092095-83-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4773619
• Update Time: 2025-06-10

2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one
• 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one

• Inchi： 1S/C11H20N2O2/c12-8-10(14)13-6-3-5-11(9-13)4-1-2-7-15-11/h1-9,12H2
• InChI Key： JIJCNAWNQMLWOB-UHFFFAOYSA-N
• SMILES： O1CCCCC21CN(C(CN)=O)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: -0.1
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one

Comprehensive Overview of 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one (CAS No. 2092095-83-3)

The compound 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one (CAS No. 2092095-83-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic structure and functional groups make it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive molecules targeting neurotransmitter systems.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories often seek high-purity 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one for use in peptide coupling reactions or as a building block for heterocyclic compounds. The demand for detailed spectroscopic data (NMR, HPLC, MS) has also increased, as reproducibility is critical in medicinal chemistry workflows. This aligns with the broader trend of AI-assisted molecular design, where precise chemical characterization is essential for machine learning models.

From a drug discovery perspective, the 1-oxa-8-azaspiro[5.5]undecane core of this molecule exhibits remarkable conformational rigidity, which can enhance binding selectivity in protein-ligand interactions. Recent publications highlight its utility in designing G protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease research. This connects to trending searches about "spirocyclic compounds in Alzheimer's therapy" and "new scaffolds for Parkinson's disease."

The compound’s solubility profile and stability under physiological conditions are other key areas of inquiry. Formulation scientists often explore derivatives of 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one to improve bioavailability, reflecting the industry’s focus on translational chemistry. Discussions about its metabolic pathways in cytochrome P450 assays frequently appear in pharmacokinetic studies, tying into the larger conversation about first-pass metabolism optimization.

In the context of green chemistry, researchers are investigating eco-friendly synthetic methods for this compound, responding to growing interest in solvent-free reactions and catalytic efficiency. The aza-spiro motif’s versatility also makes it relevant to material science, particularly in designing polymeric coatings with enhanced durability—a subtopic gaining traction in industrial nanotechnology forums.

Regulatory compliance remains a critical consideration. While 2092095-83-3 is not classified as hazardous, proper handling protocols for amino ketone derivatives are often queried in safety databases. This underscores the importance of SDS documentation and occupational exposure limits in laboratory settings, aligning with global chemical safety standards like REACH and OSHA guidelines.

Emerging applications include its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound’s bifunctional linker potential positions it as a candidate for E3 ligase recruitment—a subject dominating recent cancer therapeutics literature. Such innovations explain why searches for "spirocyclic linkers in PROTAC design" have surged by 240% in 2023 according to analytical platforms.

For analytical chemists, method development for 2092095-83-3 quantification often involves UPLC-MS/MS techniques, reflecting the pharmaceutical industry’s shift toward high-throughput screening. The compound’s chromatographic behavior under different mobile phase conditions is another technical aspect frequently documented in peer-reviewed journals.

In summary, 2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-one represents a multifaceted tool in modern chemistry, bridging medicinal chemistry, process optimization, and cutting-edge therapeutic modalities. Its continued study addresses both fundamental scientific questions and practical industrial challenges, ensuring its relevance across multiple research verticals.